Cas no 136470-78-5 (Abacavir)

• Product Name: Abacavir
• CAS No: 136470-78-5
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• MDL: MFCD00903850
• CID: 64427
• PubChem ID: 441300
• Update Time: 2025-04-18

Abacavir Chemical and Physical Properties

Names and Identifiers

• Abacavir
• Ziagen
• 1592U89
• ABC
• 2-Cyclopentene-1-methanol,4-[2-a-mino-6-(cyclopropylamino)-9H-purin-9-yl]-,(1S,4R)
• [(1s,4r)-4-[2-Amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol
• Abacavir(see A105000)
• (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol
• (+/-)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol
• DSSTox_CID_26444
• DSSTox_RID_81619
• DSSTox_GSID_46444
• Tox21_112189
• [(1S,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
• C07624
• CCG-267342
• NS00007385
• [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol;Abacavir
• Abacavir [INN]
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1S,4R)-
• SRCA-00004
• CHEMBL1380
• Ziagen (TM)(*Succinate salt*)
• DB01048
• MCGSCOLBFJQGHM-SCZZXKLOSA-N
• Abacavir sulfate
• A807079
• ((1S,4R)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• CHEBI:421707
• (+/-)-Abacavir
• SMR004701251
• J-700136
• BCP07728
• ((1s,4r)-4-(2-amino-6-(cyclopropylamino)-9h-purin-9-yl)cyclopent-2-enyl)methanol
• NCGC00164560-02
• NSC 742406
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1S-cis)-
• SCHEMBL38632
• 136777-48-5
• BDBM50366816
• s5215
• NCGC00164560-17
• ABACAVIR [MART.]
• Abacavir (1.0 mg/mL in Methanol)
• (-)-CIS-4-(2-AMINO-6-(CYCLOPROPYLAMINO)-9H-PURIN-9-YL)-2-CYCLOPENTENE-1-METHANOL
• UNII-WR2TIP26VS
• Avacavir
• AB01566826_01
• CS-1354
• {(1S-cis)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl}methanol
• AC-1299
• EN300-258000
• HY-17423
• [(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol
• D07057
• Abacavir (INN)
• Epitope ID:137341
• (+/-)-cis-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol
• ABACAVIR [WHO-DD]
• MLS006010117
• ABACAVIR [EMA EPAR]
• NCGC00164560-05
• A905952
• DTXSID4046444
• AKOS024464970
• GTPL11152
• DT-0030
• ABACAVIR [MI]
• AVACAVIR [VANDF]
• [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
• BA166801
• Q304330
• NSC-742406
• {(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl}methanol
• NCGC00164560-01
• 136470-78-5
• Abacavir [INN:BAN]
• ABACAVIR [VANDF]
• WR2TIP26VS
• NSC742406
• (1S,4R)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-2-cyclopentene-1-methanol
• 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1S,4R)-
• MFCD00903850
• A2694
• Abacavir; 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1S,4R)-; 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1S-cis)-; (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; 1592U89; ABC
• BRD-K17443395-065-01-4

• MDL： MFCD00903850
• Inchi： 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m1/s1
• InChI Key： MCGSCOLBFJQGHM-SCZZXKLOSA-N
• SMILES： OC[C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1

Computed Properties

• Exact Mass: 286.15400
• Monoisotopic Mass: 286.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not available
• Density: 1.7g/cm3
• Melting Point: 165°
• Boiling Point: 636°C at 760 mmHg
• Flash Point: 636 °C at 760 mmHg
• Refractive Index: 1.864
• PSA: 101.88000
• LogP: 1.74650
• Solubility: Not available
• pka: 5.01(at 25℃)
• Merck: 1
• Specific Rotation: D20 -59.7°; 43620 -127.8°; 36520 -218.1° (c = 0.15 in methanol)

Abacavir Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H317-H334-H341-H361
• Warning Statement： P201-P202-P261-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P405-P501
• Hazardous Material transportation number：UN 2810
• Safety Instruction： S36/37; S45; S60; S61
• RTECS：TE3850000
• Hazardous Material Identification：
• Risk Phrases：R21; R23/25; R43; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides
• Other Chemical Reagents